Cas no 400075-68-5 (1-(4-chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol)

• Product Name: 1-(4-chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol
• CAS No: 400075-68-5
• MF: C₁₉H₂₀ClF₃N₂O
• MW: 384.823114395142
• CID: 5954102
• PubChem ID: 2767046
• Update Time: 2025-11-05

1-(4-chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol
• 1-Piperazineethanol, α-(4-chlorophenyl)-4-[3-(trifluoromethyl)phenyl]-
• 1-(4-chlorophenyl)-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethanol
• AKOS005077366
• 400075-68-5
• 11G-482S
• Z279645776
• 1-(4-Chlorophenyl)-2-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)ethan-1-ol

• Inchi： 1S/C19H20ClF3N2O/c20-16-6-4-14(5-7-16)18(26)13-24-8-10-25(11-9-24)17-3-1-2-15(12-17)19(21,22)23/h1-7,12,18,26H,8-11,13H2
• InChI Key： PXRQAJQMGGXGBO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(O)CN1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1

Computed Properties

• Exact Mass: 384.1216254g/mol
• Monoisotopic Mass: 384.1216254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 490.8±45.0 °C(Predicted)
• pka: 13.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol

Introduction to 1-(4-Chlorophenyl)-2-{4-[3-(Trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol (CAS No. 400075-68-5)

1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol, also known by its CAS number 400075-68-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, a trifluoromethyl-substituted phenyl group, and a piperazine ring. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The synthesis of 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol involves multiple steps, each carefully designed to ensure the formation of the desired product with high purity and yield. The initial step typically involves the preparation of the key intermediates, such as 4-chlorophenylacetonitrile and 1-(3-trifluoromethylphenyl)piperazine. These intermediates are then combined through a series of reactions, including nucleophilic substitution and reduction, to yield the final product. The synthetic route is optimized to minimize side reactions and impurities, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In recent years, 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol has been studied for its potential as a therapeutic agent in various medical conditions. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, sleep, and other physiological processes. Compounds that can selectively modulate these receptors have the potential to treat conditions such as depression, anxiety, and sleep disorders. Studies have shown that 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol exhibits high affinity for specific serotonin receptor subtypes, making it a promising candidate for further development.

Beyond its serotonin receptor activity, 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol has also been investigated for its potential anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular disease. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol may have therapeutic value in treating inflammatory conditions.

The pharmacokinetic properties of 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol have also been extensively studied. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing dosing regimens and predicting potential side effects. Research has shown that this compound has favorable pharmacokinetic profiles, with good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol is still in the early stages of clinical development, preliminary data from Phase I trials have shown promising results. These trials have demonstrated that the compound is well-tolerated at various dose levels and has no significant adverse effects. Further clinical trials are planned to assess its efficacy in treating specific medical conditions.

In addition to its therapeutic potential, 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol has also been studied for its use as a research tool in academic and industrial laboratories. Its unique structural features make it an excellent probe for investigating the structure-function relationships of serotonin receptors and other biological targets. This compound can be used to gain insights into the mechanisms underlying various physiological processes and diseases, contributing to the development of new therapeutic strategies.

The future prospects for 1-(4-Chlorophenyl)-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethan-1-ol are promising. Ongoing research continues to explore its potential applications in both clinical settings and basic science investigations. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in advancing our understanding of serotonin receptor biology and developing new treatments for various medical conditions.